Cas no 119904-90-4 ((S)-Quinuclidin-3-amine dihydrochloride)

• Product Name: (S)-Quinuclidin-3-amine dihydrochloride
• CAS No: 119904-90-4
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• MDL: MFCD00191753
• CID: 63456
• PubChem ID: 24866029
• Update Time: 2026-04-28

(S)-Quinuclidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Quinuclidin-3-amine dihydrochloride
• (S)-(-)-3-aminoquinuclidine dihydrochloride
• Palonosetron Intermediate
• (S)-3-Aminoquinuclidine dihydrochloride
• (3S)-Aminoquinuclidine Dihydrochloride
• (3S)-Quinuclidin-3-amine dihydrochloride
• (S)-(?)-3-Aminoquinuclidine dihydrochloride
• (S)-3-Aminoquinuclidine DiHCl
• D-Norvaline, Methyl ester (hydrochloride)(1:1)
• (3S)-1-azabicyclo[2.2.2]octan-3-amine,dihydrochloride
• (S)-(-)-3-Amino-1-azabicyclo[2.2.2]octane Dihydrochloride
• )-(-)-3-Aminoquinuclidine dihydrochloride
• (S)-1-Azabicyclo[2.2.2]octan-3-amine dihydrochloride
• PALONOSETRON HCL
• (S)-(-)-3-AMINOQUINUCLIDINE
• Palonosetron Intermediate 2
• Palonosetron interMediater E
• INTERMEDIATE OF PALONOSETRON HCL
• (S)-(-)-3-AMINOQUINUCLIDINE 2HCL
• (S)-(-)-3-Aminoquinuclidine diHCl
• (S)-3-AMINOQUINUCLIDINE HYDROCHLORIDE
• (S)-quinuclidin-3-amine dihyrochloride
• (S)-1-Azabicyclo[2.2
• (S)-(-)-3-Aminoquinuclidine dihydrochlorid
• (S)-1-Aza-bicyclo[2.2.2]oct-3-ylamine dihydrochloride
• A804391
• AKOS015897102
• (S)-Quinuclidin-3-aminedihydrochloride
• (3S)-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride
• S-(-)-3-Aminoquinuclidine dihydrochloride
• (3S)-1-Azabicyclo[2.2.2]octan-3-amine Hydrochloride
• (3S)-1-Azabicyclo[2.2.2]octan-3-amine Dihydrochloride ((3S)-3-Aminoquinuclidine Dihydrochloride)
• MFCD00191752
• DS-12235
• 3(s)-aminoquinuclidine dihydrochloride
• GS-3133
• (S)-N-1-azabicyclo[2.2.2]oct-3-ylamine dihydrochloride
• AKOS016842379
• (3S)-1-Azabicyclo[2.2.2]octan-3-amine--hydrogen chloride (1/2)
• 2-quinuclidin-3-yl-3a,4,5,6-tetrahydro-3H-benzo[de]isoquinolin-1-one hydrochloride;(S)-Quinuclidin-3-amine dihydrochloride
• AMY4418
• (3S)-1-azabicyclo[2.2.2]octan-3-amine;dihydrochloride
• 3-(S)-aminoquinuclidine dihydrochloride
• (S)-Quinuclidin-3-amine (dihydrochloride)
• AC-1559
• SCHEMBL222751
• STZHBULOYDCZET-XCUBXKJBSA-N
• 1-Azabicyclo[2.2.2]octan-3-amine, dihydrochloride, (3S)-
• 119904-90-4
• (3s)-3-aminoquinuclidine dihydrochloride
• BCP04328
• (S)-3-AMINOQUINUCLIDINE 2HCL
• CS-M1833
• HY-I0034
• Q-100095
• (S)-3-amino-1-azabicyclo[2.2.2]octane dihydrochloride salt
• (S)-(-)-3-Aminoquinuclidine dihydrochloride, 98%
• 1-Azabicyclo[2.2.2]octan-3-amine, hydrochloride (1:2), (3S)-
• DTXSID60500339
• EN300-6766363
• (S)-1-azabicyclo[2.2.2]oct-3-ylamine dihydrochloride
• S-(-)-3-Aminoquinuclidine dihydrocloride, 98%
• DB-005556
• FA03745
• (S)-Quinuclidin-3-amine (dihydrochloride) (Standard)
• 601-641-4
• HY-I0034R
• (3S)-1-azabicyclo(2.2.2)octan-3-amine dihydrochloride

• MDL： MFCD00191753
• Inchi： 1S/C7H14N2.2ClH/c8-7-5-9-3-1-6(7)2-4-9;;/h6-7H,1-5,8H2;2*1H/t7-;;/m1../s1
• InChI Key： STZHBULOYDCZET-XCUBXKJBSA-N
• SMILES： Cl.Cl.N12CCC(CC1)[C@@H](C2)N

Computed Properties

• Exact Mass: 198.06900
• Monoisotopic Mass: 198.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.3A^2

Experimental Properties

• Color/Form: Solid
• Density: 1.24
• Melting Point: 260 ºC
• Boiling Point: 470.4°Cat760mmHg
• Flash Point: 209.5℃
• Refractive Index: 1.645
• PSA: 29.26000
• LogP: 2.28150
• Specific Rotation: -22 ~ -26° (c=1, H2O)
• Optical Activity: [α]20/D −24°, c = 1 in H2O
• Solubility: Not determined

(S)-Quinuclidin-3-amine dihydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines

Additional information on (S)-Quinuclidin-3-amine dihydrochloride

Introduction to (S)-Quinuclidin-3-amine dihydrochloride (CAS No. 119904-90-4)

(S)-Quinuclidin-3-amine dihydrochloride, with the chemical formula C₉H₁₄Cl₂N₂, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 119904-90-4, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The enantiomeric purity of this compound, specifically the (S)-configuration, makes it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong> molecular structure of (S)-Quinuclidin-3-amine dihydrochloride features a quinuclidine ring system, which is a seven-membered heterocyclic amine. This particular scaffold is known for its ability to interact with biological targets in a highly specific manner, making it a versatile building block for drug design. The presence of two chlorine atoms as part of the dihydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved pharmacological profiles compared to their racemic counterparts. The (S)-configuration of (S)-Quinuclidin-3-amine dihydrochloride is particularly noteworthy because it can lead to enhanced binding affinity and selectivity when interacting with biological receptors. This has been observed in several preclinical studies where enantiomerically pure compounds have demonstrated superior efficacy and reduced side effects.

One of the most compelling aspects of (S)-Quinuclidin-3-amine dihydrochloride is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel molecules with potential applications in treating neurological disorders, such as Parkinson's disease and Alzheimer's disease. The quinuclidine scaffold is particularly relevant in this context because it can mimic natural neurotransmitters and interact with specific receptor subtypes.

Recent advancements in computational chemistry have further highlighted the significance of (S)-Quinuclidin-3-amine dihydrochloride. Molecular modeling studies have shown that this compound can effectively modulate the activity of enzymes and receptors involved in neurotransmission. These insights have guided the design of next-generation drugs that target these pathways with high precision. The ability to predict the binding interactions of (S)-Quinuclidin-3-amine dihydrochloride with biological targets has accelerated the drug discovery process, leading to faster development cycles.

The synthesis of (S)-Quinuclidin-3-amine dihydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and enantiomeric purity. Advances in catalytic methods and asymmetric synthesis have made it possible to produce this compound on a larger scale, making it more accessible for industrial applications. The development of efficient synthetic routes has also contributed to reducing the environmental impact of drug production by minimizing waste and energy consumption.

In clinical settings, (S)-Quinuclidin-3-amine dihydrochloride has been investigated for its potential as a prodrug or a lead compound for further derivatization. Its structural flexibility allows chemists to modify various functional groups while retaining its core pharmacophore, leading to a diverse array of derivatives with tailored properties. This adaptability has been exploited in several research projects aimed at identifying new therapeutic agents for various diseases.

The pharmacokinetic properties of (S)-Quinuclidin-3-amine dihydrochloride are another area of active investigation. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles when administered orally or intravenously. These characteristics make it an attractive candidate for further development into an oral therapeutic agent. Additionally, its stability under various storage conditions enhances its practicality for clinical trials and commercialization.

The safety profile of (S)-Quinuclidin-3-amine dihydrochloride has also been thoroughly evaluated through preclinical toxicology studies. These assessments have indicated that the compound is well-tolerated at relevant doses, with minimal adverse effects observed in animal models. This safety data provides a strong foundation for advancing into human clinical trials, where further evaluation of its therapeutic potential can be conducted.

The role of (S)-Quinuclidin-3-amine dihydrochloride in medicinal chemistry extends beyond its use as an intermediate. It has also been explored as a tool compound for studying enzyme mechanisms and receptor interactions. By using this compound as a probe, researchers can gain deeper insights into the biological processes underlying various diseases, which can inform the development of more effective treatments.

Future directions in the study of (S)-Quinuclidin-3-amine dihydrochloride include exploring its potential applications in targeted drug delivery systems. Nanotechnology-based approaches have shown promise in enhancing the bioavailability and specificity of therapeutic agents, and integrating this compound into such systems could lead to innovative treatment strategies. Additionally, investigating its interactions with other small molecules may uncover synergistic effects that could improve therapeutic outcomes.

In conclusion, (S)-Quinuclidin-3-amine dihydrochloride is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its favorable pharmacological properties, make it a valuable asset for designing novel drugs targeting neurological and other diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical science.